Cas no 1203418-62-5 (Benzyl (piperidin-2-ylmethyl)carbamate hydrochloride)

Benzyl (piperidin-2-ylmethyl)carbamate hydrochloride structure
1203418-62-5 structure
Product Name:Benzyl (piperidin-2-ylmethyl)carbamate hydrochloride
CAS No:1203418-62-5
MF:C14H21ClN2O2
MW:284.781742811203
MDL:MFCD11101379
CID:1025351
PubChem ID:45072213
Update Time:2025-04-20

Benzyl (piperidin-2-ylmethyl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzyl (piperidin-2-ylmethyl)carbamate hydrochloride
    • Piperidin-2-ylmethyl-carbamic acid benzyl ester hydrochloride
    • SB48040
    • I11885
    • A892245
    • Piperidin-2-ylmethylcarbamic acid benzyl ester HCl
    • AKOS015846692
    • Benzyl(piperidin-2-ylmethyl)carbamatehydrochloride
    • DB-361509
    • 1203418-62-5
    • 2-Cbz-aminomethyl piperidine HCl
    • DTXSID90662459
    • Benzyl (piperidin-2-ylmethyl)carbamatehydrochloride
    • SB49543
    • 2-cbz-aminomethyl piperidine-hcl
    • benzyl N-(piperidin-2-ylmethyl)carbamate;hydrochloride
    • Benzyl [(piperidin-2-yl)methyl]carbamate--hydrogen chloride (1/1)
    • PIPERIDIN-2-YLMETHYL-CARBAMIC ACID BENZYL ESTER-HCl
    • MDL: MFCD11101379
    • Inchi: 1S/C14H20N2O2.ClH/c17-14(16-10-13-8-4-5-9-15-13)18-11-12-6-2-1-3-7-12;/h1-3,6-7,13,15H,4-5,8-11H2,(H,16,17);1H
    • InChI Key: XRCZWJKQJZIRHD-UHFFFAOYSA-N
    • SMILES: Cl.O(CC1C=CC=CC=1)C(NCC1CCCCN1)=O

Computed Properties

  • Exact Mass: 284.1291556g/mol
  • Monoisotopic Mass: 284.1291556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 252
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.4Ų

Benzyl (piperidin-2-ylmethyl)carbamate hydrochloride Security Information

Benzyl (piperidin-2-ylmethyl)carbamate hydrochloride Pricemore >>

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